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Compound of Interest

Compound Name:
2-(1,2-

Dimethylpropyl)anthraquinone

CAS No.: 68892-28-4

Cat. No.: B008410

Get Quote

CAS No: 68892-28-4 | Molecular Formula: C₁₉H₁₈O₂ | MW: 278.35 g/mol [1][2]

Part 1: Executive Technical Summary
2-(1,2-dimethylpropyl)anthraquinone is a specialized alkyl-anthraquinone derivative,

primarily utilized as a working carrier in the industrial production of hydrogen peroxide (H₂O₂)

via the Riedel-Pfleiderer (AO) process.[1][2] Unlike the more common 2-ethylanthraquinone (2-

EAQ), this amyl-substituted isomer offers superior solubility in non-polar working solvents and a

higher partition coefficient for H₂O₂, reducing hydraulic load and energy consumption in large-

scale extraction columns.[1][2]

This guide moves beyond standard SDS compliance, integrating process chemistry with safety

engineering to protect personnel and maintain catalyst integrity.[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b008410#bc-rfq
https://www.bocsci.com/2-amylanthraquinone-cas-13936-21-5-item-9845.html
https://fluorochem.co.uk/product/F811955/
https://www.benchchem.com/product/b008410/docs?utm_src=pdf-body#technical-guide-2-1-2-dimethylpropyl-anthraquinone-safety-handling
https://www.bocsci.com/2-amylanthraquinone-cas-13936-21-5-item-9845.html
https://fluorochem.co.uk/product/F811955/
https://www.bocsci.com/2-amylanthraquinone-cas-13936-21-5-item-9845.html
https://fluorochem.co.uk/product/F811955/
https://www.bocsci.com/2-amylanthraquinone-cas-13936-21-5-item-9845.html
https://fluorochem.co.uk/product/F811955/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008410?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Part 2: Chemical Identity & Physicochemical
Characterization[3]
The safety profile of this compound is dictated by its high lipophilicity and its role as a redox

carrier.[1][2]

Property Value / Description Safety Implication

IUPAC Name
2-(3-methylbutan-2-

yl)anthracene-9,10-dione

Precise identification for

regulatory inventory

(TSCA/REACH).[1][2]

Physical State
Pale yellow to solid

powder/flake

Dust explosion hazard if finely

divided.[1][2]

Melting Point
60–65 °C (Typical for amyl

isomers)

Low melting point requires cool

storage to prevent

caking/bridging in hoppers.[1]

[2]

LogP (Octanol/Water) ~4.9 (Predicted)

High Bioaccumulation

Potential. Readily crosses

dermal barriers.[1][2]

Solubility

Insoluble in water; Soluble in

aromatics (C₉-C₁₀), esters, and

polar solvents.[1][2]

Spills cannot be flushed with

water.[2] Use organic

emulsifiers or absorbents.[1][2]

Part 3: Hazard Analysis & Toxicology (GHS Framework)
3.1 Core Hazards
While less volatile than lower molecular weight quinones, the primary risks stem from

mechanical irritation and potential sensitization.[1][2]

Signal Word:WARNING

GHS Classifications:

Acute Toxicity (Oral): Category 4 (H302) - Harmful if swallowed.[1][2]
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Skin Corrosion/Irritation: Category 2 (H315) - Causes skin irritation.[1][2]

Serious Eye Damage/Irritation: Category 2A (H319) - Causes serious eye irritation.[1][2]

STOT-SE: Category 3 (H335) - May cause respiratory irritation.[1][2]

3.2 Mechanism of Toxicity
Redox Cycling: Quinones can undergo enzymatic reduction to semiquinone radicals, leading

to the generation of Reactive Oxygen Species (ROS) within tissues.[1][2] This mechanism

underpins the irritation and potential cytotoxicity.[2]

Dermal Absorption: Due to a LogP of ~4.9, the substance partitions effectively into the lipid

bilayer of the stratum corneum.[1][2] Prolonged contact may lead to systemic absorption,

although acute systemic toxicity is generally lower than simple aromatics (e.g., benzene).[2]

Part 4: Technical Application Context (The AO Process)
Understanding the "Working Solution" is critical for safety. This chemical is rarely handled pure

in operations; it is dissolved in a binary solvent system (e.g., trimethylbenzene + diisobutyl

carbinol).[2]

The Anthraquinone Cycle: The molecule undergoes reversible hydrogenation and oxidation.[1]

[2] Safety risks peak during the hydrogenation phase where the flammable "Working Solution"

is under pressure with Raney Nickel or Palladium catalysts.[1][2]
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Figure 1: The Anthraquinone Cycle.[1][2] The "Hydroquinone" form (Green) is unstable in air

and rapidly reverts to the Quinone (Blue), releasing heat and H₂O₂.[2] Leaks at the AHQ stage

present a dual fire/chemical burn hazard.

Part 5: Handling & Emergency Protocols
5.1 Engineering Controls

Dust Control: Use local exhaust ventilation (LEV) with HEPA filtration when handling the

solid.[1][2] The low melting point means friction in screw conveyors can cause

melting/clogging; use pneumatic transport or vibratory feeders.[1][2]

Inerting: When introducing the powder into the working solution reactor, use a Nitrogen

blanket to prevent static ignition of solvent vapors (MIE < 10 mJ for typical working solvents).

[1][2]

5.2 Personal Protective Equipment (PPE) Matrix
Body Part Recommendation Rationale

Respiratory
N95 / P2 (Solid); Organic

Vapor Cartridge (Solution)

Prevents inhalation of dust

(H335) and solvent vapors

during dissolution.[1][2]

Hands Nitrile (Double gloving) or Viton

High lipophilicity allows

permeation through latex.[1][2]

Nitrile provides adequate

breakthrough time (>480 min).

[1][2]

Eyes Chemical Goggles

Safety glasses are insufficient

due to fine dust generation.[1]

[2]

Body Tyvek® Coveralls

Prevent contamination of

street clothes; prevents dermal

absorption over large surface

areas.[1][2]

5.3 Spill Response Logic

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.bocsci.com/2-amylanthraquinone-cas-13936-21-5-item-9845.html
https://fluorochem.co.uk/product/F811955/
https://fluorochem.co.uk/product/F811955/
https://www.bocsci.com/2-amylanthraquinone-cas-13936-21-5-item-9845.html
https://fluorochem.co.uk/product/F811955/
https://www.bocsci.com/2-amylanthraquinone-cas-13936-21-5-item-9845.html
https://fluorochem.co.uk/product/F811955/
https://www.bocsci.com/2-amylanthraquinone-cas-13936-21-5-item-9845.html
https://fluorochem.co.uk/product/F811955/
https://www.bocsci.com/2-amylanthraquinone-cas-13936-21-5-item-9845.html
https://fluorochem.co.uk/product/F811955/
https://www.bocsci.com/2-amylanthraquinone-cas-13936-21-5-item-9845.html
https://fluorochem.co.uk/product/F811955/
https://www.bocsci.com/2-amylanthraquinone-cas-13936-21-5-item-9845.html
https://fluorochem.co.uk/product/F811955/
https://www.bocsci.com/2-amylanthraquinone-cas-13936-21-5-item-9845.html
https://fluorochem.co.uk/product/F811955/
https://www.bocsci.com/2-amylanthraquinone-cas-13936-21-5-item-9845.html
https://fluorochem.co.uk/product/F811955/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008410?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Scenario: 50 kg Drum Spill of Solid Powder.

Isolate: Evacuate non-essential personnel 15 meters.

Suppress: Do NOT use water jets (disperses dust).[1][2] Cover with a plastic sheet to

minimize air currents if indoors.[2]

Recover: Use a spark-proof HEPA vacuum or wet-sweeping method (mist with

water/surfactant).[1][2]

Decontaminate: Scrub surfaces with an ethanol/surfactant solution.[1][2] Water alone is

ineffective.[1][2][3]

Part 6: Storage & Stability
Conditions: Store below 40°C.

Incompatibilities: Strong oxidizing agents (e.g., nitric acid, permanganates).[2] While the

molecule is designed to be oxidized, uncontrolled reaction with strong oxidants can lead to

ring cleavage and exothermic decomposition.[1][2]

Shelf Life: Stable for >2 years if kept dry and dark.[1][2] UV exposure can cause gradual

photo-degradation.[1][2]

Part 7: References
National Center for Biotechnology Information. (2025).[1][2] PubChem Compound Summary

for CID 122909, 2-tert-Amylanthraquinone (Isomer Analog).[1][2] Retrieved from [Link][2]

ECHA (European Chemicals Agency). (n.d.).[1][2] Registration Dossier for Anthraquinone

Derivatives.[1][2] Retrieved from [Link][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008410?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

